Cas no 1251021-08-5 (5-Amino-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one)

• Product Name: 5-Amino-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one
• CAS No: 1251021-08-5
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 4564971
• Update Time: 2025-06-09

5-Amino-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one
• SB65524
• AM805860
• 5-Amino-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one

• Inchi： 1S/C12H14N2O2/c13-8-1-2-10-9(7-8)12(11(15)14-10)3-5-16-6-4-12/h1-2,7H,3-6,13H2,(H,14,15)
• InChI Key： ICMOARZSVAKSIS-UHFFFAOYSA-N
• SMILES： O1CCC2(C(NC3C=CC(=CC2=3)N)=O)CC1

Computed Properties

• Exact Mass: 218.106
• Monoisotopic Mass: 218.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5-Amino-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one

Comprehensive Overview of 5-Amino-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one (CAS No. 1251021-08-5)

The compound 5-Amino-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one (CAS No. 1251021-08-5) is a spirocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. This compound belongs to the class of spiro[indoline-3,4'-pyran] derivatives, which are known for their diverse applications in drug discovery and material science. The presence of an amino group at the 5-position and a lactam (2-one) moiety in the indoline ring makes it a promising scaffold for further chemical modifications and therapeutic development.

In recent years, the demand for spirocyclic compounds has surged, driven by their ability to mimic bioactive conformations and enhance binding affinity to target proteins. Researchers are particularly interested in 5-Amino-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one due to its potential role in modulating enzyme activity or receptor interactions. Its CAS No. 1251021-08-5 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and synthetic organic chemistry. The compound's structural complexity also aligns with current trends in fragment-based drug design, where small, rigid molecules like this are used to build larger, more potent inhibitors.

The synthesis of 5-Amino-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one typically involves multi-step organic reactions, including cyclization and functional group transformations. Key intermediates such as 2,3-dihydroindole and tetrahydropyran derivatives are often employed to construct the spiro framework. Modern synthetic approaches emphasize green chemistry principles, such as catalytic methods and solvent-free conditions, to improve efficiency and reduce environmental impact. These advancements resonate with the growing focus on sustainable chemistry in both academia and industry.

From a pharmacological perspective, spiro[indoline-3,4'-pyran] derivatives have shown promise in targeting neurological and inflammatory pathways. While specific studies on CAS No. 1251021-08-5 are still emerging, related analogs have demonstrated activity against kinases and GPCRs, making them attractive candidates for treating conditions like cancer and autoimmune diseases. The amino group in this compound could further enhance solubility and bioavailability, addressing common challenges in drug development. Researchers are also exploring its potential as a building block for fluorescent probes or imaging agents, leveraging its rigid structure and functional handles.

In the context of AI-driven drug discovery, compounds like 5-Amino-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one are increasingly being analyzed using machine learning models to predict their ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles. This aligns with the broader trend of integrating computational tools with experimental research to accelerate lead optimization. The compound's CAS No. 1251021-08-5 is often referenced in cheminformatics databases, highlighting its utility in virtual screening and structure-activity relationship (SAR) studies.

Another area of interest is the compound's potential application in material science. Spirocyclic structures are known for their stability and ability to form crystalline materials, which could be exploited in the development of organic electronics or sensors. The lactam moiety in 5-Amino-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one may also participate in hydrogen bonding, influencing supramolecular assembly and material properties. Such interdisciplinary applications underscore the versatility of this chemical entity.

As the scientific community continues to explore spirocyclic compounds, 5-Amino-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one stands out as a valuable tool for both fundamental research and applied sciences. Its CAS No. 1251021-08-5 serves as a critical identifier in global chemical inventories, facilitating collaboration and knowledge sharing. Future studies may uncover novel biological activities or material functionalities, further solidifying its importance in contemporary chemistry and biotechnology.